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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Ubersicht tiber Eisen(ll)-fumarat, eine
haufig verwendete Eisenverbindung in pharmazeutischen und nutrazeutischen Anwendungen.
Der Fokus liegt auf der Molekulstruktur, den physikochemischen Eigenschaften sowie den
Protokollen fur Synthese und Analyse, um ein fundiertes Verstandnis fir Fachleute in
Forschung und Entwicklung zu gewéhrleisten.

Chemische Identitat und Summenformel

Eisen(ll)-fumarat, auch als Ferrofumarat bekannt, ist das Eisensalz der Fumarsaure, in dem
das Eisen in der zweiwertigen Oxidationsstufe (Fe2*) vorliegt.[1] Es wird primar zur
Behandlung und Préavention von Eisenmangelanamien eingesetzt, da zweiwertiges Eisen eine
hohere Bioverfugbarkeit aufweist als dreiwertiges Eisen.[2][3] Die chemischen Identifikatoren
und die Summenformel sind in der folgenden Tabelle zusammengefasst.
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Parameter Wert Referenz

Systematischer Name (IUPAC)  Eisen(2+)-(2E)-but-2-endioat [1]

Ferrofumarat, Eisen(ll)-(E)-but-

Andere Namen »-endioat [1]

Summenformel CaHz2FeOs [1]

CAS-Nummer 141-01-5

EG-Nummer 205-447-7 [1]

ATC-Code BO3AA02 [1]
Molekulstruktur

Eisen(ll)-fumarat besteht aus einem zentralen Eisen(ll)-lon, das ionisch an das Dianion der
Fumarsaure (Fumarat) gebunden ist. Die Fumarsaure ist eine ungesattigte Dicarbonséure mit
einer trans-Konfiguration an der Kohlenstoff-Kohlenstoff-Doppelbindung. Diese Struktur ist fur
die Stabilitat der Verbindung von Bedeutung.

Abbildung 1: Schematische Darstellung der ionischen Bindung in Eisen(ll)-fumarat.

Physikalische und Chemische Eigenschaften

Eisen(ll)-fumarat ist ein rétlich-oranges bis rétlich-braunes, geruchloses Pulver.[1] Seine
physikochemischen Eigenschaften sind entscheidend fur die Formulierung und
Bioverfugbarkeit in pharmazeutischen Produkten.
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Eigenschaft Wert Referenz
Molare Masse 169,90 g/mol [1]
Aggregatzustand fest [1]
Farbe Rétlich-orange bis rétlich-

braun
Eisen(ll)-Gehalt ca. 32,87 %
Dichte 1,44 g/cm3 [1]
Schmelzpunkt > 280 °C [1]

Sehr schwer l6slich (ca. 0,14
9/100 mL bei 25 °C)

Loslichkeit in Wasser

pH-Wert (1 % Suspension) ca. 5

LDso (Ratte, oral) 3850 mg/kg [1]

Experimentelle Protokolle

Die Herstellung von Eisen(ll)-fumarat erfolgt typischerweise durch eine Fallungsreaktion
(doppelte Umsetzung) in wassriger Losung. Ein gangiges Protokoll basiert auf der Reaktion
von Eisensulfat mit einem Alkalisalz der Fumarsaure.

Methodik: Féallung aus Eisensulfat und Ammoniumfumarat[4][5]

e Herstellung der Fumaratldsung: Fumarséaure (z.B. 29 g) wird in einem Reaktionsgefald mit
deionisiertem Wasser suspendiert. Unter Riihren wird langsam eine Ammoniaklésung
zugegeben, bis ein pH-Wert von 8-9 erreicht ist und sich die Fumarsaure vollstandig als
Ammoniumfumarat gelost hat.[4][5]

e Reaktion: Zur Fumaratldsung wird eine stochiometrische Menge an Eisen(ll)-sulfat-
Heptahydrat (z.B. 69,5 g) als Feststoff oder konzentrierte Lésung gegeben.[4][5]

o Fallung: Das Reaktionsgemisch wird unter Inertgasatmosphare (z.B. Stickstoff) auf ca. 90-
100 °C erhitzt und fur mehrere Stunden gerihrt, um die Reaktion zu vervollstdndigen und die
Fallung des rotlich-braunen Eisen(ll)-fumarats zu férdern.[4][6]
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« Isolierung: Nach Abschluss der Reaktion wird die Suspension abgektihlt. Der Feststoff wird
durch Filtration oder Zentrifugation von der Mutterlauge abgetrennt.[4]

e Reinigung und Trocknung: Der Filterkuchen wird mit deionisiertem Wasser gewaschen, um
|6sliche Verunreinigungen (wie z.B. Ammoniumsulfat) zu entfernen. AnschlieRend wird das
Produkt bei moderater Temperatur (z.B. 60-80 °C) bis zur Gewichtskonstanz getrocknet.[4]

[5]

Die Qualitatskontrolle von Eisen(ll)-fumarat erfolgt nach den Vorgaben der relevanten
Arzneibucher (z.B. USP, Ph. Eur.). Ein Standardverfahren ist die Redoxtitration zur
Bestimmung des Eisen(ll)-Gehalts.

Methodik: Cerimetrische Titration (gemald USP-Ansatz)[7][8]

e Probenvorbereitung: Eine genau abgewogene Menge Eisen(ll)-fumarat (ca. 500 mg) wird in
einem Kolben mit 25 mL verdinnter Salzsaure (z.B. 2 in 5) versetzt.[7]

e Reduktion von Fe3*-Verunreinigungen: Die Losung wird zum Sieden erhitzt. Anschliel3end
wird tropfenweise eine Zinn(ll)-chlorid-L6sung zugegeben, bis die gelbe Farbe (von Fes*)
verschwindet, plus ein kleiner Uberschuss. Dies stellt sicher, dass das gesamte Eisen als
Fe2+ vorliegt.[7]

 Entfernung des Reduktionsmittel-Uberschusses: Die Losung wird im Eisbad abgekiihlt.
Anschliel3end wird eine Quecksilber(ll)-chlorid-Lésung zugegeben, um tberschiissiges
Zinn(l)-chlorid zu oxidieren. Es bildet sich ein weil3er Niederschlag von Quecksilber(l)-
chlorid.[7][8]

« Titration: Nach Zugabe von Wasser, Schwefelsdure, Phosphorsaure und einigen Tropfen
Ferroin-Indikator (Orthophenanthrolin TS) wird mit einer 0,1 N Cer(lV)-sulfat-Maf3l6sung
titriert, bis die Farbe von Rot nach Hellblau umschlagt.[7]

e Berechnung: Der Gehalt an Eisen(ll)-fumarat wird aus dem Verbrauch der Mal3ldsung unter
Berucksichtigung der Stochiometrie der Reaktion (Fe?* — Fe3* + e™) berechnet.

Biologische Bedeutung und Resorptionsweg
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Eisen(ll)-fumarat dient als Quelle fur zweiwertiges Eisen, das fur die Hamoglobinsynthese und
zahlreiche enzymatische Prozesse essentiell ist.[9][10] Die orale Aufnahme und Verwertung
folgt einem spezifischen biologischen Pfad.
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Abbildung 2: Vereinfachter Workflow der Resorption von Eisen aus Eisen(ll)-fumarat.
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Der Prozess beginnt mit der Freisetzung von Fe2*-lonen im Magen. Diese werden im oberen
Dunndarm (Duodenum und proximales Jejunum) tGber den divalent metal transporter 1 (DMT1)
in die Darmzellen (Enterozyten) aufgenommen.[11][12] Innerhalb der Zelle kann das Eisen
entweder als Ferritin gespeichert oder Uber den basolateralen Transporter Ferroportin in den
Blutkreislauf abgegeben werden.[13][14] Dort wird es zu Fe3* oxidiert und an das
Transportprotein Transferrin gebunden, welches es zu den Zielorten wie dem Knochenmark zur
Blutbildung transportiert.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technischer Leitfaden zu Eisen(ll)-fumarat:
Molekulstruktur, Summenformel und Analysemethoden]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b056393#molek-Istruktur-und-
summenformel-von-eisenfumarat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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